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Compound of Interest

Compound Name: Ethenyl 4-methoxybenzoate

Cat. No.: B15483717 Get Quote

An In-depth Examination of Ethenyl 4-methoxybenzoate and its More Common Analogue,

Ethyl 4-methoxybenzoate

For researchers, scientists, and professionals in drug development, a precise understanding of

chemical entities is paramount. This guide addresses the properties of "Ethenyl 4-
methoxybenzoate," a compound that, while chemically distinct, is often conflated with the

more extensively studied "Ethyl 4-methoxybenzoate." Due to the preponderance of available

data for the latter, this document will focus on providing a comprehensive overview of Ethyl 4-

methoxybenzoate, while also clarifying the identity of Ethenyl 4-methoxybenzoate.

Chemical Identity and Properties
Initial database searches for "Ethenyl 4-methoxybenzoate" reveal a compound with the CAS

number 13351-86-5 and the molecular formula C10H10O3.[1] This substance is also known as

vinyl anisate. However, the available scientific literature and experimental data are sparse for

this specific molecule.

In contrast, "Ethyl 4-methoxybenzoate" is a well-documented compound with a wealth of

available information. It is crucial to differentiate between the "ethenyl" (vinyl) and "ethyl"

functional groups, as they confer different chemical properties to the molecule. The "ethenyl"

group contains a carbon-carbon double bond, offering sites for polymerization and other

addition reactions, while the "ethyl" group is a saturated alkyl chain.
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This guide will now proceed with a detailed examination of Ethyl 4-methoxybenzoate, given its

greater prevalence in research and industry.

Physicochemical Properties of Ethyl 4-methoxybenzoate
The following table summarizes the key physicochemical properties of Ethyl 4-

methoxybenzoate, compiled from various chemical databases.

Property Value Source

IUPAC Name ethyl 4-methoxybenzoate PubChem

Synonyms

Ethyl anisate, Ethyl p-anisate,

Benzoic acid, 4-methoxy-,

ethyl ester

--INVALID-LINK--

CAS Number 94-30-4 --INVALID-LINK--

Molecular Formula C10H12O3 --INVALID-LINK--

Molecular Weight 180.20 g/mol --INVALID-LINK--

Appearance Colorless to pale yellow liquid --INVALID-LINK--

Odor Sweet, fruity, anise-like ChemicalBook

Melting Point 7-8 °C ChemicalBook

Boiling Point 263 °C (lit.) ChemicalBook

Density 1.103 g/mL at 25 °C (lit.) ChemicalBook

Refractive Index n20/D 1.524 (lit.) ChemicalBook

Solubility
Insoluble in water; soluble in

organic solvents and oils
--INVALID-LINK--

XLogP3 2.8 --INVALID-LINK--

Spectral Data for Ethyl 4-methoxybenzoate
Spectroscopic data is essential for the structural elucidation and identification of chemical

compounds. The following table summarizes key spectral information for Ethyl 4-
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methoxybenzoate.

Spectroscopy Data Highlights Source

¹H NMR Spectra available for review. --INVALID-LINK--

¹³C NMR Spectra available for review. --INVALID-LINK--

Mass Spectrometry Mass spectral data available. --INVALID-LINK--

Infrared (IR) Spectra available for review. --INVALID-LINK--

Experimental Protocols
A thorough understanding of experimental methodologies is critical for the replication and

advancement of scientific research. The following section details a common synthesis protocol

for Ethyl 4-methoxybenzoate.

Synthesis of Ethyl 4-methoxybenzoate via Fischer
Esterification
A standard method for the preparation of Ethyl 4-methoxybenzoate is the Fischer esterification

of 4-methoxybenzoic acid with ethanol in the presence of an acid catalyst.

Materials:

4-methoxybenzoic acid (anisic acid)

Absolute ethanol

Concentrated sulfuric acid (catalyst)

Sodium bicarbonate solution (5% w/v)

Anhydrous sodium sulfate

Dichloromethane or diethyl ether

Procedure:
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In a round-bottom flask equipped with a reflux condenser, dissolve 4-methoxybenzoic acid in

an excess of absolute ethanol.

Slowly add a catalytic amount of concentrated sulfuric acid to the solution while stirring.

Heat the reaction mixture to reflux for several hours. The reaction progress can be monitored

by thin-layer chromatography (TLC).

After the reaction is complete, allow the mixture to cool to room temperature.

Remove the excess ethanol using a rotary evaporator.

Dissolve the residue in dichloromethane or diethyl ether and transfer it to a separatory

funnel.

Wash the organic layer sequentially with water, 5% sodium bicarbonate solution (to

neutralize the acid catalyst), and finally with brine.

Dry the organic layer over anhydrous sodium sulfate.

Filter the drying agent and remove the solvent by rotary evaporation to yield the crude Ethyl

4-methoxybenzoate.

The crude product can be further purified by vacuum distillation.

Visualizing the Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of Ethyl 4-methoxybenzoate.

4-Methoxybenzoic Acid + Ethanol

Heating under Reflux

H₂SO₄ (catalyst)

Aqueous Workup
(Neutralization & Extraction) Drying & Solvent Removal Ethyl 4-methoxybenzoate

Click to download full resolution via product page
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Caption: Synthesis workflow for Ethyl 4-methoxybenzoate.

Biological Activity and Signaling Pathways
While Ethyl 4-methoxybenzoate is widely used as a flavoring and fragrance agent, the current

body of scientific literature does not point to significant, well-defined roles in specific biological

signaling pathways. Some studies have suggested potential antifungal properties, but

dedicated research into its mechanism of action at a cellular level is limited. Therefore, a

diagrammatic representation of a signaling pathway involving Ethyl 4-methoxybenzoate cannot

be provided at this time.

Conclusion
This technical guide has provided a detailed overview of the properties of Ethyl 4-

methoxybenzoate, a compound often confused with the less-documented Ethenyl 4-
methoxybenzoate. The guide has presented key physicochemical and spectral data in a

structured format, alongside a detailed experimental protocol for its synthesis. While the

biological activity of Ethyl 4-methoxybenzoate is not extensively characterized in terms of

specific signaling pathways, its well-defined chemical properties and established synthesis

routes make it a valuable compound in various industrial and research applications. Future

investigations may yet uncover novel biological roles for this and related methoxybenzoate

esters.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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